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Cat. No.: B10768044

Get Quote

Note: This technical guide focuses on the AM2302, as searches for the "AM3102 IC" indicate

this is the likely intended component. The AM2302, also known as the DHT22, is a widely used

digital temperature and humidity sensor. Its relevance to researchers, scientists, and drug

development professionals lies in its application for precise environmental monitoring in

laboratories, stability chambers, and manufacturing facilities where temperature and humidity

are critical parameters.

The AM2302 is a calibrated digital sensor that combines a capacitive humidity sensor and a

thermistor to measure the surrounding air.[1][2] It provides a digital signal output, making it

easy to integrate with microcontrollers.[1][3] The sensor is known for its high reliability and

excellent long-term stability.[2]

Core Architecture and Working Principle
The AM2302 sensor module integrates a capacitive humidity sensing element, a high-precision

temperature measurement device (NTC thermistor), and a high-performance 8-bit

microcontroller.[2][3] The internal microcontroller handles the analog-to-digital conversion and

outputs a calibrated digital signal.[4][5] Each sensor is calibrated in a precise chamber, and the
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calibration coefficients are stored in the OTP memory of the microcontroller, ensuring high

accuracy.[4][6]

The humidity is measured by a capacitive sensor element, while the temperature is measured

by an NTC thermistor.[3] The sensor communicates over a single-wire bus, which simplifies the

connection to a host microcontroller.[7][8]

Quantitative Data Summary

The following tables summarize the key performance specifications of the AM2302 sensor.

Table 1: General Specifications

Parameter Value

Operating Voltage 3.3V to 5.5V DC[1][7]

Current Consumption 2.5mA max during conversion[1]

Sampling Rate 0.5 Hz (once every 2 seconds)[1][9]

Communication Single-wire digital signal[9]

Dimensions 27mm x 59mm x 13.5mm[1]

Table 2: Temperature Measurement Specifications

Parameter Value

Measuring Range -40°C to 80°C[1][7]

Accuracy ±0.5°C[1][7]

Resolution 0.1°C[7]

Repeatability ±0.2°C[4]

Table 3: Humidity Measurement Specifications
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Parameter Value

Measuring Range 0% to 99.9% RH[7]

Accuracy ±2% RH (at 25°C)[7]

Resolution 0.1% RH[7]

Repeatability ±1% RH[4]

Hysteresis ±0.3% RH[4]

Long-term Stability ±0.5% RH/year[4]

Experimental Protocols

Data Acquisition Protocol
Reading data from the AM2302 involves a specific sequence of timed signals on the single

data line. The communication is initiated by the host microcontroller.

Initialization: After power-on, the sensor requires a 2-second stabilization period before it can

accept commands.[8]

Start Signal: The host microcontroller pulls the data line from high to low for a minimum of

800 microseconds to wake the sensor from sleep mode.[7][8]

Sensor Response: The sensor responds by pulling the data line low for approximately 80

microseconds, followed by pulling it high for another 80 microseconds.[8]

Data Transmission: The sensor then transmits 40 bits of data, representing the humidity and

temperature readings, along with a checksum for data integrity.[7][8] The 40 bits are

structured as 16 bits for humidity, 16 bits for temperature, and 8 bits for the checksum.[4]

Data Interpretation: The host microcontroller reads the timing of the high pulses to interpret

each bit. A shorter high pulse (around 26-28 microseconds) represents a '0', while a longer

high pulse (around 70 microseconds) represents a '1'.
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Checksum Verification: The checksum is the sum of the high and low bytes of the humidity

and temperature data. The host should verify this to ensure data integrity.

Sleep Mode: After data transmission, the sensor automatically enters a low-power sleep

mode.[7][8] A new reading can be requested after a minimum of 2 seconds.[1][8]

Sensor Calibration Protocol
For applications requiring higher accuracy than the factory calibration, a two-point calibration

can be performed. This involves creating known humidity environments.

Preparation of Calibration Standards:

75% RH Standard: Create a saturated solution of Sodium Chloride (NaCl) in a sealed

container. This will produce a stable 75% relative humidity environment.[10]

Low RH Standard: Use a desiccant like silica gel in a sealed container to create a low

humidity environment. The exact RH will need to be measured with a calibrated reference

hygrometer.[10]

Calibration Procedure:

Place the AM2302 sensor and a calibrated reference hygrometer in the sealed container

with the NaCl solution.

Allow the environment to stabilize for at least 6 hours.[10]

Record the readings from the AM2302 and the reference hygrometer.

Repeat the process with the low humidity standard.

Calibration Curve Generation:

With the two data points (one high and one low humidity), a linear calibration curve can be

generated.

The equation of the line can be used to correct the sensor's output in the microcontroller's

software.[10] This can be implemented as a linear transformation of the raw sensor
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reading.[10]
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Caption: Internal block diagram of the AM2302 sensor.
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Caption: Communication workflow between the host and the AM2302.
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Caption: A typical experimental setup for the AM2302 sensor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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